Cas no 56177-38-9 (Acetamide,2,2,2-trichloro-N-(3-nitrophenyl)-)

Acetamide,2,2,2-trichloro-N-(3-nitrophenyl)- structure
56177-38-9 structure
Product Name:Acetamide,2,2,2-trichloro-N-(3-nitrophenyl)-
CAS No:56177-38-9
MF:C8H5Cl3N2O3
MW:283.495898962021
CID:378860
PubChem ID:92039
Update Time:2025-04-19

Acetamide,2,2,2-trichloro-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2,2,2-trichloro-N-(3-nitrophenyl)-
    • 2,2,2-trichloro-N-(3-nitrophenyl)acetamide
    • N-(3-Nitrophenyl)-2,2,2-trichloroacetamide
    • GKQNCEWXJBYZFC-UHFFFAOYSA-N
    • 2,2,2-Trichloro-N-(3-nitrophenyl)acetamide #
    • SR-01000229972-1
    • SR-01000229972
    • AKOS001023219
    • Acetamide, 2,2,2-trichloro-N-(3-nitrophenyl)-
    • Z56755347
    • DTXSID80204721
    • 56177-38-9
    • Inchi: 1S/C8H5Cl3N2O3/c9-8(10,11)7(14)12-5-2-1-3-6(4-5)13(15)16/h1-4H,(H,12,14)
    • InChI Key: GKQNCEWXJBYZFC-UHFFFAOYSA-N
    • SMILES: ClC(C(NC1C=CC=C(C=1)[N+](=O)[O-])=O)(Cl)Cl

Computed Properties

  • Exact Mass: 281.93675
  • Monoisotopic Mass: 281.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Density: 1.681
  • Boiling Point: 393.2°C at 760 mmHg
  • Flash Point: 191.6°C
  • Refractive Index: 1.651
  • PSA: 72.24
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